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Compound of Interest

Compound Name: Dapansutrile

Cat. No.: B1669814

For researchers, scientists, and drug development professionals handling Dapansutrile (also
known as OLT1177), adherence to proper disposal and safety protocols is paramount to ensure
a safe laboratory environment and compliance with regulations. This guide provides a
comprehensive overview of the necessary procedures for the safe handling and disposal of
Dapansutrile.

Hazard and Safety Data

Dapansutrile is classified as a hazardous substance. The primary routes of exposure are
inhalation, ingestion, and skin or eye contact. It is harmful if swallowed, in contact with skin, or
if inhaled, and can cause significant skin and eye irritation.[1][2] All personnel handling this
compound must be thoroughly familiar with its Safety Data Sheet (SDS) and wear appropriate
personal protective equipment (PPE).

Table 1: Dapansutrile Hazard Information Summary
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Hazard Classification

Key Precautionary
GHS Hazard Statement(s)
Measures

Acute Oral Toxicity

P264: Wash hands thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301+P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell. P330: Rinse
mouth.[1][3]

H302: Harmful if swallowed

Acute Dermal Toxicity

P280: Wear protective
gloves/protective clothing.
P302+P352: IF ON SKIN:
Wash with plenty of water.
P312: Call a POISON
CENTER or doctor/physician if

H312: Harmful in contact with

skin

you feel unwell. P363: Wash
contaminated clothing before

reuse.[4]

Acute Inhalation Toxicity

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P271: Use only outdoors or
in a well-ventilated area.
P304+P340: IF INHALED:

H332: Harmful if inhaled Remove person to fresh air
and keep comfortable for
breathing. P312: Call a
POISON CENTER or
doctor/physician if you feel
unwell.[2][3]

Skin Corrosion/Irritation

P280: Wear protective gloves.
P332+P313: If skin irritation
occurs: Get medical

advice/attention.[1][2]

H315: Causes skin irritation
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Serious Eye Damage/Irritation

H319: Causes serious eye

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P337+P313:
If eye irritation persists: Get

medical advice/attention.[1][2]

Aquatic Hazard

H410: Very toxic to aquatic life

with long lasting effects

P273: Avoid release to the

environment.[1]

Proper Disposal Protocol for Dapansutrile

The disposal of Dapansutrile must be conducted in a manner that minimizes risk to personnel

and the environment. As a hazardous chemical, it should not be disposed of in standard trash

or down the drain. The following step-by-step procedure should be followed:

e Segregation of Waste:

o All solid waste contaminated with Dapansutrile, including unused compound,

contaminated PPE (gloves, lab coats), and weighing papers, must be segregated from

non-hazardous laboratory waste.

o Liquid waste, such as solutions containing Dapansutrile, should be collected in a

dedicated, compatible waste container. Do not mix with other solvent waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

office.

e Waste Container Requirements:

o Use only approved, leak-proof, and chemically compatible containers for Dapansutrile

waste. Containers should have a secure screw-top cap.
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o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name ("Dapansutrile” or "3-(methylsulfonyl)-propanenitrile”), the concentration (if in
solution), and the date accumulation started.

o Storage of Waste:

o Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)
within the laboratory.

o The SAA must be at or near the point of generation and under the control of the laboratory
personnel.

o Ensure the waste container is kept closed at all times, except when adding waste.
o Disposal of Empty Containers:
o Empty containers that held Dapansutrile must be triple-rinsed with a suitable solvent.

o The rinsate from this process is considered hazardous waste and must be collected in the
designated liquid hazardous waste container.

o After triple-rinsing, the container can be disposed of as non-hazardous waste, but all
labels must be defaced or removed.

e Arranging for Final Disposal:

o Once the waste container is full or has been in accumulation for the maximum allowable
time per institutional and local regulations, contact your institution's EHS office to arrange
for pickup.

o EHS will transport the waste to a licensed hazardous waste disposal facility, where it will
likely be disposed of via high-temperature incineration.

Experimental Workflow for Dapansutrile Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Dapansutrile waste.
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Waste Generation

Solid or Liquid Waste?

Solid Liquid
Solid Waste| Stream Liquid Waste Stream
Contaminated Solids Contaminated Liquids
(e.g., PPE, unused powder) (e.g., solutions, rinsate)
Place in a labeled, Pour into a labeled,
sealed hazardous waste bag compatible hazardous
or container. waste container.

Waste Accumulation

Store waste container
in designated Satellite
Accumulation Area (SAA).

Container Full or
Max Time Reached?

Yes

Final Disposal

Contact Environmental
Health & Safety (EHS)
for pickup.

EHS transports for
incineration at a licensed
facility.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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